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Compound of Interest

Compound Name: 1-Bromo-2-pentyne

Cat. No.: B134421 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed summary of the molecular formula and molecular weight of

1-Bromo-2-pentyne (CAS No: 16400-32-1), a key intermediate in the synthesis of various

active pharmaceutical ingredients and other organic compounds.[1]

Molecular Identity and Composition
1-Bromo-2-pentyne is a halogenated alkyne with a five-carbon chain. Its structure consists of

a bromine atom attached to the first carbon and a carbon-carbon triple bond starting at the

second carbon.

Molecular Formula: C₅H₇Br[1][2][3]

The empirical formula indicates that each molecule is composed of:

Five Carbon (C) atoms

Seven Hydrogen (H) atoms

One Bromine (Br) atom
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The molecular weight is the sum of the atomic weights of the constituent atoms. The calculation

is based on the standard atomic weights of the elements as recognized by the International

Union of Pure and Applied Chemistry (IUPAC).

The standard atomic weight for carbon is approximately 12.011 amu.[4][5][6][7] For hydrogen,

the conventional atomic weight is 1.008 amu.[8][9][10][11][12] The atomic weight of bromine is

79.904 amu.[13][14][15][16]

The precise molecular weight for 1-Bromo-2-pentyne is calculated as follows:

(5 × 12.011) + (7 × 1.008) + (1 × 79.904) = 147.015 g/mol

Commercial suppliers consistently list the molecular weight as 147.01 g/mol .[1][17][18][19]

Data Summary
For ease of reference, the quantitative data for 1-Bromo-2-pentyne is summarized in the table

below.

Parameter Value Unit

Molecular Formula C₅H₇Br -

Molecular Weight 147.015 g/mol

Elemental Composition

Carbon (C) 5 atoms

Hydrogen (H) 7 atoms

Bromine (Br) 1 atom

Atomic Weights Used

Carbon (C) 12.011 amu

Hydrogen (H) 1.008 amu

Bromine (Br) 79.904 amu
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Experimental Protocols
This section is not applicable to this guide, as the molecular weight and formula are determined

through theoretical calculations based on established atomic weights and confirmed by

standard analytical techniques such as mass spectrometry, which are beyond the scope of this

document.

Logical Visualization
The following diagram illustrates the logical workflow for calculating the molecular weight of 1-
Bromo-2-pentyne from its molecular formula and the standard atomic weights of its

constituent elements.

Elemental Composition

Calculation

Molecular Formula
C₅H₇Br

Carbon (C)
Atom Count: 5

Atomic Weight: 12.011

Hydrogen (H)
Atom Count: 7

Atomic Weight: 1.008

Bromine (Br)
Atom Count: 1

Atomic Weight: 79.904

Mass from C
5 * 12.011 = 60.055

Mass from H
7 * 1.008 = 7.056

Mass from Br
1 * 79.904 = 79.904

Total Molecular Weight
147.015 g/mol

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Calculation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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